Cas no 1571074-31-1 (4-(2,5-difluorophenyl)but-3-en-2-one)

• Product Name: 4-(2,5-difluorophenyl)but-3-en-2-one
• CAS No: 1571074-31-1
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• CID: 4606833
• PubChem ID: 1481760
• Update Time: 2025-07-18

4-(2,5-difluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (E)-4-(2,5-DIFLUOROPHENYL)-3-BUTEN-2-ONE
• 4-(2,5-DIFLUORO-PHENYL)-BUT-3-EN-2-ONE
• (3E)-4-(2,5-difluorophenyl)but-3-en-2-one
• 3-Buten-2-one, 4-(2,5-difluorophenyl)-, (3E)-
• 4-(2,5-difluorophenyl)but-3-en-2-one

• Inchi： 1S/C10H8F2O/c1-7(13)2-3-8-6-9(11)4-5-10(8)12/h2-6H,1H3/b3-2+
• InChI Key： FSJFTIKWMINGNS-NSCUHMNNSA-N
• SMILES： CC(=O)/C=C/C1=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 182.05432120g/mol
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-(2,5-difluorophenyl)but-3-en-2-one

Introduction to 4-(2,5-difluorophenyl)but-3-en-2-one (CAS No. 1571074-31-1) in Modern Chemical Research

4-(2,5-difluorophenyl)but-3-en-2-one, identified by the Chemical Abstracts Service registry number 1571074-31-1, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of α,β-unsaturated ketones, characterized by its conjugated system of double bonds and a carbonyl group, which makes it a versatile scaffold for synthetic chemistry and drug discovery.

The structural features of 4-(2,5-difluorophenyl)but-3-en-2-one include a phenyl ring substituted with two fluorine atoms at the 2 and 5 positions, enhancing its electronic properties and metabolic stability. The presence of a butenone moiety introduces reactivity that can be exploited in various chemical transformations, including Michael additions, aldol reactions, and cross-coupling processes. These attributes have made it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 4-(2,5-difluorophenyl)but-3-en-2-one has been explored in the development of novel therapeutic agents. Its fluorinated aromatic core is particularly interesting because fluorine atoms can modulate the pharmacokinetic properties of drug candidates, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, where the fluorine substituents play a crucial role in improving selectivity and potency.

One notable application of 4-(2,5-difluorophenyl)but-3-en-2-one is in the design of small-molecule probes for biological research. The compound’s ability to act as a precursor for more complex structures has been leveraged to develop tools that aid in understanding enzyme mechanisms and pathway regulation. For example, derivatives of this compound have been used to study the activity of cytochrome P450 enzymes, which are critical in drug metabolism.

The synthesis of 4-(2,5-difluorophenyl)but-3-en-2-one typically involves multi-step reactions starting from commercially available fluorinated aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired carbon-carbon bonds with high efficiency. These synthetic strategies not only highlight the versatility of the compound but also showcase the progress in modern organic chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(2,5-difluorophenyl)but-3-en-2-one’s reactivity and potential applications. Molecular modeling studies have revealed insights into how its structure influences interactions with biological targets, providing a rational basis for designing next-generation drug candidates. Such computational approaches are becoming increasingly integral to drug discovery pipelines, enabling researchers to predict and optimize molecular properties before experimental validation.

The agrochemical industry has also shown interest in 4-(2,5-difluorophenyl)but-3-en-2-one due to its potential as a building block for pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals can enhance their efficacy by improving bioavailability and resistance to degradation. Research is ongoing to explore its role in developing environmentally sustainable solutions for crop protection.

In conclusion, 4-(2,5-difluorophenyl)but-3-en-2-one (CAS No. 1571074-31-1) represents a fascinating compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable asset for synthetic chemists and medicinal chemists alike. As research continues to uncover new uses for this compound, 4-(2,5-difluorophenyl)but-3-en-2-one is poised to remain at the forefront of chemical innovation.